Cas no 251-41-2 (1,4-Dithiapentalene)

1,4-Dithiapentalene structure
1,4-Dithiapentalene structure
Product Name:1,4-Dithiapentalene
CAS No:251-41-2
MF:C6H4S2
MW:140.225958824158
MDL:MFCD00179479
CID:36658
PubChem ID:87560358
Update Time:2025-04-18

1,4-Dithiapentalene Chemical and Physical Properties

Names and Identifiers

    • Thieno[3,2-b]thiophene
    • 1,4-DITHIAPENTALENE
    • 1,4-THIOPHTHENE
    • BUTTPARK 145\50-51
    • 1,4-Dithiapentalene 1,4-Thiophthene
    • 4-Dithiapentalene 1,4-Thiophthene
    • Thieno[3,2-b]thiophen
    • ]thiophene
    • thienothiophene
    • Thieno(3,2-b)thiophene
    • Thiophthen
    • PubChem21292
    • Thieno[3,2-b]-thiophene
    • Thieno[3,2-b ]thiophene
    • thiopheno[3,2-b]thiophene
    • AMTGC028
    • KSC204E3N
    • THI099
    • EOS588
    • AMOT0005
    • EBD44255
    • STL557175
    • BBL103365
    • SBB056383
    • OR29252
    • FCH1
    • AKOS008901312
    • J1Z
    • SCHEMBL29149
    • EN300-115621
    • YSWG277
    • MFCD00179479
    • W-206930
    • AS-2015
    • AI-942/25034154
    • Q27461625
    • 94479-77-3
    • HY-34607
    • AM20090288
    • FT-0649134
    • 251-41-2
    • SY019859
    • CS-D1729
    • DTXSID80179783
    • SB66636
    • T2513
    • Thieno[3,2-b]thiophene, 95%
    • AC-22785
    • C6H4S2
    • DB-024762
    • DTXCID40102274
    • 626-295-1
    • GEO-04849
    • 1,4-Dithiapentalene
    • MDL: MFCD00179479
    • Inchi: 1S/C6H4S2/c1-3-7-6-2-4-8-5(1)6/h1-4H
    • InChI Key: VJYJJHQEVLEOFL-UHFFFAOYSA-N
    • SMILES: S1C=CC2=C1C=CS2

Computed Properties

  • Exact Mass: 139.97500
  • Monoisotopic Mass: 139.975
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 80.5
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.7
  • Topological Polar Surface Area: 56.5

Experimental Properties

  • Density: 1.367
  • Melting Point: 54.0 to 58.0 deg-C
  • Boiling Point: 71°C/1mmHg(lit.)
  • Flash Point: Fahrenheit: 208.4 ° f
    Celsius: 98 ° c
  • Refractive Index: 1.728
  • PSA: 56.48000
  • LogP: 2.96280

1,4-Dithiapentalene Security Information

1,4-Dithiapentalene Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1,4-Dithiapentalene Pricemore >>

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1,4-Dithiapentalene Production Method

1,4-Dithiapentalene Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:251-41-2)1,4-Dithiapentalene
Order Number:A5101
Stock Status:in Stock
Quantity:500g/100g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:03
Price ($):1714.0/374.0
Email:sales@amadischem.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:251-41-2)Thieno[3,2-b]thiophene
Order Number:sfd23027
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:39
Price ($):discuss personally
Email:sales2@senfeida.com
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
(CAS:251-41-2)Thieno[3,2-b]thiophene
Order Number:IN1102
Stock Status:in Stock
Quantity:10g;50g;100g;500g;1kg;5kg
Purity:98%
Pricing Information Last Updated:Friday, 25 July 2025 14:34
Price ($):Please inquire
Email:sales@sunatech.com

1,4-Dithiapentalene Related Literature

Recommended suppliers
Amadis Chemical Company Limited
(CAS:251-41-2)1,4-Dithiapentalene
A5101
Purity:99%/99%
Quantity:500g/100g
Price ($):1714.0/374.0
Email
Suzhou Senfeida Chemical Co., Ltd
(CAS:251-41-2)Thieno[3,2-b]thiophene
sfd23027
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email